1,3-benzodioxol-5-yl(2,4-dimethylbenzyl)amine

• IUPAC Name: N-[(2,4-dimethylphenyl)methyl]-1,3-benzodioxol-5-amine
• InChI: InChI=1S/C16H17NO2/c1-11-3-4-13(12(2)7-11)9-17-14-5-6-15-16(8-14)19-10-18-15/h3-8,17H,9-10H2,1-2H3
• InChI Key: HMCFVTVUCIZQHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CNC2=CC3=C(C=C2)OCO3)C
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

1,3-benzodioxol-5-yl(2,4-dimethylbenzyl)amine, also known as 2,4-dimethyl-5-(2,4,5-trimethoxyphenyl)amphetamine or MDAI, is a chemical compound that belongs to the class of phenethylamines. MDAI is a psychoactive substance that has been researched for its potential applications in various fields, including medicine, neuroscience, and pharmacology.

Mechanism of Action

MDAI acts as a selective serotonin releasing agent (SSRA) by increasing the release of serotonin in the brain. It does not significantly affect the release of other neurotransmitters, such as dopamine and norepinephrine. MDAI also acts as a weak serotonin reuptake inhibitor (SRI), which means that it inhibits the reuptake of serotonin into the presynaptic neuron, leading to increased levels of serotonin in the synaptic cleft.
Biochemical and Physiological Effects:
MDAI has been shown to produce a range of biochemical and physiological effects, including increased levels of serotonin, dopamine, and norepinephrine in the brain, as well as increased heart rate, blood pressure, and body temperature. MDAI has also been shown to produce subjective effects, such as increased feelings of empathy, sociability, and euphoria.

Advantages and Limitations for Lab Experiments

MDAI has several advantages as a research tool, including its selectivity for serotonin receptors, its ability to increase the release of serotonin without affecting other neurotransmitters, and its weak serotonin reuptake inhibition. However, MDAI also has several limitations, including its potential for abuse and its lack of selectivity for specific serotonin receptor subtypes.

Future Directions

There are several future directions for research on MDAI, including its potential use as a treatment for depression, anxiety, and other psychiatric disorders, its effects on other neurotransmitter systems, such as dopamine and norepinephrine, and its potential for abuse and addiction. Further research is needed to fully understand the pharmacological and behavioral effects of MDAI and its potential as a research tool and therapeutic agent.

Synthesis Methods

MDAI can be synthesized using various methods, including reductive amination of 1,3-benzodioxol-5-yl(2,4-dimethylbenzyl)amine-5-nitrobenzaldehyde with 1,3-benzodioxol-5-yl(2,4-dimethylbenzyl)aminephenethylamine, followed by reduction of the nitro group to an amine. Alternatively, MDAI can be synthesized by reacting 1,3-benzodioxol-5-yl(2,4-dimethylbenzyl)aminephenethylamine with 1,3-benzodioxole-5-carboxaldehyde in the presence of a reducing agent.

Scientific Research Applications

MDAI has been researched for its potential applications in various fields, including medicine, neuroscience, and pharmacology. In medicine, MDAI has been studied for its potential use as an antidepressant and anxiolytic agent. In neuroscience, MDAI has been researched for its effects on serotonin receptors and its potential use in treating conditions such as depression and anxiety. In pharmacology, MDAI has been studied for its potential use as a research tool to study the effects of serotonin on the brain and behavior.